Cas no 5970-62-7 (ZINC FORMATE DIHYDRATE)

• Product Name: ZINC FORMATE DIHYDRATE
• CAS No: 5970-62-7
• MF: C₂H₆O₆Zn
• MW: 191.47443819046
• MDL: MFCD00150516
• CID: 826306
• Update Time: 2025-10-28

ZINC FORMATE DIHYDRATE Chemical and Physical Properties

Names and Identifiers

• ZINC FORMATE DIHYDRATE
• zinc,diformate,dihydrate
• Formic acid,zinc salt(2:1)
• Formicacid,zinc salt (8CI,9CI)
• Zinc diformate
• Zinc formate (6CI,7CI)
• zinc(II) formate dihydrate
• zinc(II) formiate dihydrate
• Zn formate*2H2O

• MDL： MFCD00150516
• Inchi： 1S/2CH2O2.2H2O.Zn/c2*2-1-3;;;/h2*1H,(H,2,3);2*1H2;/q;;;;+2/p-2
• InChI Key： AJWXULAAWUPOJS-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C=O.[O-]C=O.O.O

Computed Properties

• Exact Mass: 189.94600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 2.2070
• PSA: 98.72000
• LogP: -2.12710
• Solubility: Not determined

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on ZINC FORMATE DIHYDRATE

Introduction to ZINC FORMATE Dihydrate (CAS No. 5970-62-7)

ZINC FORMATE Dihydrate, with the chemical formula Zn(HCOO)₂·2H₂O and CAS number 5970-62-7, is a white crystalline powder that has garnered significant attention in the field of pharmaceuticals, materials science, and biotechnology. This compound is a derivative of zinc, renowned for its diverse biological activities and industrial applications. The unique structural properties of ZINC FORMATE Dihydrate make it an invaluable material in various scientific and commercial applications.

The synthesis of ZINC FORMATE Dihydrate typically involves the reaction of zinc salts with formic acid under controlled conditions. The dihydrate form indicates the presence of two water molecules bound per formula unit, which influences its solubility and reactivity. This compound is highly soluble in water, making it suitable for aqueous-based formulations and solutions. Its solubility profile is particularly advantageous in pharmaceutical formulations where bioavailability and stability are critical factors.

In recent years, ZINC FORMATE Dihydrate has been extensively studied for its potential therapeutic applications. Zinc is a vital trace element that plays a crucial role in numerous physiological processes, including immune function, wound healing, and DNA synthesis. The formate anion in ZINC FORMATE Dihydrate contributes to its antimicrobial properties, making it a promising candidate for antimicrobial agents and preservatives in medical products. Furthermore, research has highlighted its role in managing zinc deficiency, a condition prevalent in many regions globally.

One of the most compelling aspects of ZINC FORMATE Dihydrate is its application in nanotechnology and advanced materials. The compound's crystalline structure and thermal stability make it an excellent candidate for use in nanoscale devices and coatings. For instance, researchers have explored its use in developing zinc oxide nanoparticles, which exhibit enhanced catalytic properties and are being tested for environmental remediation applications.

The pharmaceutical industry has also leveraged ZINC FORMATE Dihydrate for its potential anti-inflammatory and antioxidant effects. Studies have demonstrated that zinc formates can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. Additionally, its antioxidant properties make it a valuable component in formulations aimed at combating oxidative stress-related diseases.

Recent clinical trials have begun to explore the efficacy of ZINC FORMATE Dihydrate in treating skin disorders such as acne vulgaris and eczema. The antimicrobial and anti-inflammatory properties of this compound have shown promise in reducing lesion formation and alleviating symptoms associated with these conditions. Furthermore, its compatibility with topical formulations makes it an attractive option for dermal applications.

Beyond healthcare applications, ZINC FORMATE Dihydrate has found utility in agriculture as a plant growth enhancer. Zinc deficiency is a common issue in soils worldwide, leading to reduced crop yields. By incorporating ZINC FORMATE Dihydrate into fertilizers, farmers can improve nutrient uptake by plants, resulting in healthier crops and increased agricultural productivity.

The environmental impact of using ZINC FORMATE Dihydrate has also been a focus of research. Studies indicate that it is biodegradable and has low toxicity to non-target organisms when used at appropriate concentrations. This makes it an eco-friendly alternative to traditional heavy metal-based compounds used in various industrial processes.

In conclusion, ZINC FORMATE Dihydrate (CAS No. 5970-62-7) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties have positioned it as a key material in pharmaceuticals, nanotechnology, agriculture, and environmental science. As research continues to uncover new uses for this compound, its significance is expected to grow further.